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Compound of Interest

3-Chloro-N,N-bis(2-
Compound Name:
hydroxyethyl)aniline

cat. No.: B1265621

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analytical methodologies for 3-Chloro-N,N-bis(2-hydroxyethyl)aniline. This
compound, with the CAS number 92-00-2, is of interest in various fields, including
pharmaceutical research and polymer chemistry, due to its unique molecular structure featuring
a chlorinated aromatic ring and hydrophilic hydroxyethyl groups.[1]

Core Physicochemical Properties

The fundamental physicochemical properties of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline are
summarized in the table below. These properties are crucial for understanding its behavior in
different chemical and biological systems.
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Property Value Source(s)

Molecular Formula C10H14CINO2 [1112113114]

Molecular Weight 215.67 g/mol [1][3]
2-[3-chloro-N-(2-

IUPAC Name N [31[5]
hydroxyethyl)anilino]ethanol

CAS Number 92-00-2 (1210314151061 7118]

Melting Point 84 °C [1][2][4]1[8]

Physical State

Solid (White to Yellow/Orange

powder/crystal)

[4](8]

Solubility

Soluble in Methanol; Slightly
soluble in water

(1121718l

Purity

>90.0% (by GC)

[4]18]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Chloro-N,N-bis(2-

hydroxyethyl)aniline are outlined below.

1. Synthesis Protocols

Two primary methods for the synthesis of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline are

commonly cited:

e Condensation of 3-chloroaniline with Diethanolamine:

o A mixture of 3-chloroaniline and diethanolamine is prepared.

o An acid catalyst is added to the reaction mixture.

o The mixture is heated under reflux for a specified period to drive the condensation

reaction.
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o Upon completion, the reaction mixture is cooled, and the product is isolated and purified,
typically through recrystallization.[1]

» Reaction of 3-chloroaniline with 2-chloroethanol (Eschweiler-Clarke type reaction):

o 3-chloroaniline is dissolved in a suitable solvent.

o An excess of 2-chloroethanol and a base, such as sodium carbonate or sodium hydroxide,
are added to the mixture.[1]

o The mixture is stirred and refluxed for several hours.[9]

o After the reaction is complete, the mixture is cooled, and the product is extracted using an
organic solvent.

o The organic layer is then washed, dried, and the solvent is evaporated to yield the crude
product, which can be further purified.

2. Analytical Protocols

To confirm the identity and purity of synthesized 3-Chloro-N,N-bis(2-hydroxyethyl)aniline, a
combination of spectroscopic and chromatographic techniques is employed.

o Gas Chromatography-Mass Spectrometry (GC-MS):

o Adilute solution of the compound in a volatile organic solvent (e.g., methanol) is prepared.

o The sample is injected into the GC, where it is vaporized and separated based on its
boiling point and interaction with the stationary phase of the column.

o The separated components then enter the mass spectrometer, where they are ionized and
fragmented.

o The resulting mass spectrum provides a unique fragmentation pattern, which can be used
to identify the compound and assess its purity.[3]

e Liquid Chromatography-Mass Spectrometry (LC-MS):
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o A solution of the compound is prepared in a suitable solvent compatible with the mobile
phase.

o The sample is injected into the LC system and separated on a column based on its
polarity.

o The eluent from the LC column is introduced into the mass spectrometer for detection and
identification. This is particularly useful for analyzing the compound in complex matrices.

[3]

o Infrared (IR) Spectroscopy:

o A small amount of the solid sample is mixed with KBr powder and pressed into a pellet, or
analyzed directly using an ATR-FTIR spectrometer.

o The IR spectrum is recorded, showing characteristic absorption bands for the functional
groups present, such as O-H stretching for the hydroxyl groups, C-N stretching for the
amine, and C-CI stretching for the chloro group.[3]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o The compound is dissolved in a deuterated solvent (e.g., CDCI3 or DMSO-d6).
o H NMR and 3C NMR spectra are acquired.

o The chemical shifts, integration, and splitting patterns of the peaks in the *H NMR
spectrum, along with the chemical shifts in the 13C NMR spectrum, are used to confirm the
molecular structure of the compound.[3]

Visualizations: Pathways and Workflows

The following diagrams illustrate key processes related to 3-Chloro-N,N-bis(2-
hydroxyethyl)aniline.
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Caption: Synthesis of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline via condensation.
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Caption: A typical analytical workflow for compound characterization.
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Caption: Conceptual metabolic pathways for xenobiotics like the title compound.
Potential Applications and Biological Interactions
3-Chloro-N,N-bis(2-hydroxyethyl)aniline has been investigated for several applications:

o Pharmaceutical Research: Its ability to form complexes with metal ions suggests potential
use in drug development.[1] The hydroxyethyl groups enhance its solubility, which may
facilitate interactions with cellular components, while the chlorine atom increases its
reactivity, potentially affecting enzyme activity.[1]

e Analytical Chemistry: The complexation properties also make it a candidate for use as a
chelating agent in analytical separations.[1]

e Dyes and Pigments: It serves as an intermediate in the synthesis of various dyes and
pigments.[1][7]

o Polymer Chemistry: It has been explored as a potential curing agent for epoxy resins.[1]
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Research indicates that this compound may possess antimicrobial properties, which are
currently under investigation for various applications in medicine and industry.[1] Further
studies are necessary to fully understand its mechanisms of action and its efficacy and safety
for therapeutic use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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